Cas no 2839156-36-2 (2-Amino-1-(2-bromo-4-fluorophenyl)ethan-1-one hydrochloride)

• Product Name: 2-Amino-1-(2-bromo-4-fluorophenyl)ethan-1-one hydrochloride
• CAS No: 2839156-36-2
• MF: C₈H₈BrClFNO
• MW: 268.510623931885
• MDL: MFCD15072136
• CID: 5610467
• PubChem ID: 165896508
• Update Time: 2025-06-08

2-Amino-1-(2-bromo-4-fluorophenyl)ethan-1-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-8168214
• 2-amino-1-(2-bromo-4-fluorophenyl)ethan-1-one hydrochloride
• 2-Amino-1-(2-bromo-4-fluorophenyl)ethan-1-one hydrochloride

• MDL： MFCD15072136
• Inchi： 1S/C8H7BrFNO.ClH/c9-7-3-5(10)1-2-6(7)8(12)4-11;/h1-3H,4,11H2;1H
• InChI Key： SGUITVQNWFSQHD-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1C(CN)=O)F.Cl

Computed Properties

• Exact Mass: 266.94618g/mol
• Monoisotopic Mass: 266.94618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.1Ų

Additional information on 2-Amino-1-(2-bromo-4-fluorophenyl)ethan-1-one hydrochloride

2-Amino-1-(2-bromo-4-fluorophenyl)ethan-1-one Hydrochloride: A Comprehensive Overview

2-Amino-1-(2-bromo-4-fluorophenyl)ethan-1-one hydrochloride (CAS No. 2839156-36-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Bromofluoroacetamide hydrochloride, is characterized by its unique molecular structure, which includes a bromo and a fluoro substituent on the phenyl ring, and an amine group attached to the ethanone moiety. The presence of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for various applications.

The molecular formula of 2-Amino-1-(2-bromo-4-fluorophenyl)ethan-1-one hydrochloride is C₉H₉BrFNO₂·HCl, and its molecular weight is approximately 287.03 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the bromination and fluorination of aromatic compounds, followed by the formation of the amide bond. The final step involves the conversion to the hydrochloride salt to enhance its solubility and stability.

In recent years, 2-Amino-1-(2-bromo-4-fluorophenyl)ethan-1-one hydrochloride has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its role as a lead compound in the development of new drugs for the treatment of neurological disorders. Research has shown that this compound exhibits potent neuroprotective properties, which could be beneficial in conditions such as Alzheimer's disease, Parkinson's disease, and multiple sclerosis.

A study published in the *Journal of Medicinal Chemistry* in 2021 investigated the neuroprotective effects of 2-Amino-1-(2-bromo-4-fluorophenyl)ethan-1-one hydrochloride on neuronal cells exposed to oxidative stress. The results demonstrated that the compound significantly reduced cellular damage and improved cell viability, suggesting its potential as a neuroprotective agent. Additionally, another study published in *Pharmacological Research* in 2020 explored the anti-inflammatory properties of this compound, highlighting its ability to inhibit pro-inflammatory cytokines such as TNF-α and IL-6.

Beyond its neuroprotective and anti-inflammatory properties, 2-Amino-1-(2-bromo-4-fluorophenyl)ethan-1-one hydrochloride has also shown promise in cancer research. A recent study published in *Cancer Letters* reported that this compound exhibits significant anticancer activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest, making it a potential candidate for further development as an anticancer agent.

The pharmacokinetic properties of 2-Amino-1-(2-bromo-4-fluorophenyl)ethan-1-one hydrochloride have also been evaluated in preclinical studies. These studies have shown that the compound has good oral bioavailability and a favorable pharmacokinetic profile, which are important factors for its potential use as an oral medication. Additionally, the compound has demonstrated low toxicity in animal models, further supporting its safety profile.

In terms of synthesis, 2-Amino-1-(2-bromo-4-fluorophenyl)ethan-1-one hydrochloride can be prepared through several synthetic routes. One common method involves the reaction of 2-bromo-4-fluorobenzoyl chloride with ethylenediamine, followed by acidification to form the hydrochloride salt. Another approach involves the reaction of 2-bromo-4-fluoroacetophenone with ammonia or an amine derivative under appropriate conditions. These synthetic methods are well-documented in the literature and can be optimized for large-scale production.

The stability and storage conditions of 2-Amino-1-(2-bromo-4-fluorophenyl)ethan-1-one hydrochloride are important considerations for both research and industrial applications. The compound is generally stable under normal laboratory conditions but should be protected from moisture and light to prevent degradation. It is recommended to store the compound at room temperature or under refrigeration (4°C) to ensure long-term stability.

In conclusion, 2-Amino-1-(2-bromo-4-fluorophenyl)ethan-1-one hydrochloride (CAS No. 2839156-36-2) is a versatile compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological properties make it a valuable candidate for further investigation in areas such as neuroprotection, anti-inflammation, and anticancer therapy. As research continues to advance, it is likely that this compound will play an increasingly important role in the development of new therapeutic agents.